Cas no 1049764-74-0 (4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride)

• Product Name: 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride
• CAS No: 1049764-74-0
• MF: C₁₁H₁₁Cl₂NS
• MW: 260.182739496231
• CID: 5186035
• PubChem ID: 16242608
• Update Time: 2025-05-28

4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride
• 4-(chloromethyl)-2-(4-methylphenyl)-1,3-thiazole;hydrochloride
• Z56942046
• 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride

• Inchi： 1S/C11H10ClNS.ClH/c1-8-2-4-9(5-3-8)11-13-10(6-12)7-14-11;/h2-5,7H,6H2,1H3;1H
• InChI Key： PENNMUVWGKPBMK-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C2C=CC(C)=CC=2)=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 41.1

Additional information on 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride

Comprehensive Overview of 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride (CAS No. 1049764-74-0)

4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride (CAS No. 1049764-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, which includes a chloromethyl group and a 4-methylphenyl substituent. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's CAS number 1049764-74-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often search for "thiazole derivatives in drug design" or "chloromethyl thiazole applications," reflecting the growing interest in its utility. Its structural features make it a valuable intermediate for synthesizing more complex molecules, particularly in the development of antimicrobial agents and kinase inhibitors.

In recent years, the demand for heterocyclic compounds like 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride has surged due to their role in addressing global health challenges. For instance, its potential as a building block for anticancer drugs aligns with the rising focus on oncology research. Searches for "thiazole-based therapeutics" or "CAS 1049764-74-0 supplier" highlight its commercial and academic relevance.

From a synthetic chemistry perspective, the chloromethyl group in this compound offers versatility for further functionalization. This property is particularly valuable in medicinal chemistry, where modifications can enhance bioactivity or solubility. Queries such as "how to modify thiazole derivatives" or "4-methylphenyl thiazole synthesis" underscore the technical curiosity surrounding this molecule.

Quality control and analytical characterization of CAS No. 1049764-74-0 are also frequently discussed topics. Advanced techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity and structure. Researchers often seek information on "analytical methods for thiazole compounds" or "spectral data of 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride," emphasizing the need for precise documentation.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride to minimize environmental impact. Searches for "sustainable synthesis of thiazole derivatives" or "eco-friendly heterocyclic compound production" reflect this trend. The compound's potential applications in biodegradable materials further align with sustainability goals.

Beyond pharmaceuticals, this thiazole derivative has shown promise in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its conjugated system and aromaticity make it a candidate for optoelectronic devices, a topic gaining traction in searches like "thiazole-based materials for electronics."

In summary, 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride (CAS No. 1049764-74-0) represents a multifaceted compound with broad applicability. Its significance spans drug discovery, material science, and sustainable chemistry, making it a subject of ongoing research and commercial interest. The compound's unique properties and adaptability ensure its continued relevance in addressing contemporary scientific and industrial challenges.